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Compound of Interest

Compound Name: Cellopentaose

Cat. No.: B7799376 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation of Cellopentaose
solutions for various experimental applications. The information is intended to guide

researchers in accurately preparing and utilizing Cellopentaose for consistent and

reproducible results.

Introduction to Cellopentaose
Cellopentaose is a well-defined cello-oligosaccharide, consisting of five β-(1→4) linked D-

glucose units. It serves as a soluble, chromogenic substrate for the study of cellulases,

particularly endo-1,4-β-D-glucanases and cellobiohydrolases. Its defined structure makes it an

ideal tool for enzyme characterization, inhibitor screening, and binding studies, which are

crucial in biofuel research and the development of drugs targeting carbohydrate-active

enzymes.

Physicochemical Properties of Cellopentaose
A clear understanding of the physicochemical properties of Cellopentaose is essential for its

effective use in experiments.
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Property Value Reference

Molecular Formula C₃₀H₅₂O₂₆ [1][2][3]

Molecular Weight 828.7 g/mol [1][2][3]

Appearance White to off-white powder [4]

Purity > 95% [2][3][4]

Solubility in Water ≤ 2 mg/mL [2]

Storage (Solid)
> 2 years at ambient

temperature or -20°C
[3][4][5]

Storage (Solution)
Short-term at 4°C; Long-term

at -20°C
[6]

Applications of Cellopentaose Solutions
Cellopentaose solutions are utilized in a variety of biochemical and molecular biology

applications:

Enzyme Activity Assays: As a substrate for determining the activity of cellulolytic enzymes.

The hydrolysis of Cellopentaose can be monitored by detecting the release of smaller

oligosaccharides or glucose.

Enzyme Kinetics: To determine kinetic parameters such as the Michaelis constant (Km) and

maximum reaction velocity (Vmax) for cellulases.[7][8][9][10]

Inhibitor Screening: To screen for and characterize inhibitors of cellulase activity, which is

relevant in various industrial and pharmaceutical contexts.

Carbohydrate-Binding Module (CBM) Studies: To investigate the binding affinity and

specificity of CBMs, which are crucial for the interaction of enzymes with cellulosic

substrates.[11][12]

Structural Biology: In co-crystallization studies to understand the three-dimensional structure

of enzyme-substrate complexes.
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Experimental Protocols
Protocol 1: Preparation of a Cellopentaose Stock
Solution
This protocol describes the preparation of a standard stock solution of Cellopentaose.

Materials:

Cellopentaose powder

High-purity water (e.g., Milli-Q® or equivalent)

Appropriate buffer (e.g., 50 mM Sodium Acetate, pH 5.0)

Vortex mixer

Magnetic stirrer and stir bar (optional)

Sterile microcentrifuge tubes or vials for storage

Procedure:

Determine the required concentration: Based on your experimental needs, calculate the

mass of Cellopentaose required. Note the solubility limit of ≤ 2 mg/mL.

Weighing: Accurately weigh the required amount of Cellopentaose powder using an

analytical balance.

Dissolution:

Add the weighed Cellopentaose to a suitable container.

Add the desired volume of high-purity water or buffer.

Vortex or stir the solution until the Cellopentaose is completely dissolved. Gentle warming

(e.g., to 30-40°C) may aid dissolution, but avoid high temperatures to prevent degradation.
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Sterilization (Optional): If required for your application (e.g., cell-based assays), filter-sterilize

the solution using a 0.22 µm syringe filter.

Aliquoting and Storage:

Aliquot the stock solution into sterile microcentrifuge tubes to avoid repeated freeze-thaw

cycles.

For short-term storage (up to a few days), store the aliquots at 4°C.

For long-term storage, store the aliquots at -20°C.

Workflow for Preparing Cellopentaose Stock Solution
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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